(3aR,5S,6S,7R,7aR)-5-(difluoromethyl)-2-(ethylamino)-5,6,7,7a-tetrahydro-3aH-pyrano[3,2-d]thiazole-6,7-diol
Overview
Description
(3aR,5S,6S,7R,7aR)-5-(difluoromethyl)-2-(ethylamino)-5,6,7,7a-tetrahydro-3aH-pyrano[3,2-d]thiazole-6,7-diol is a useful research compound. Its molecular formula is C9H14F2N2O3S and its molecular weight is 268.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Neurodegenerative Diseases
The compound has been studied for its potential in treating neurodegenerative diseases like Alzheimer's disease and progressive supranuclear palsy. It acts as an O-GlcNAcase inhibitor, exhibiting properties like high potency, selectivity, and central nervous system penetration. This compound, referred to as MK-8719, has progressed to Phase I clinical trials, indicating its promise in this field (H. Selnick et al., 2019).
Antibacterial and Anticancer Activities
The chemical structure has shown promise in antibacterial and anticancer applications. Novel derivatives containing this structure have been synthesized, demonstrating notable antibacterial activity and acetylcholinesterase inhibition. These compounds also effectively inhibit human carbonic anhydrase, showcasing their potential in therapeutic applications (Yakup Budak et al., 2017).
Cytotoxicity Against Cancer Cells
Derivatives of this compound have been synthesized and tested for cytotoxicity against human cancer cells, including breast adenocarcinoma cell lines. Some derivatives have demonstrated potent cytotoxic activities, potentially offering new avenues for cancer treatment (N. Ahmed et al., 2020).
Synthesis and Medicinal Chemistry
The compound's derivatives have been synthesized and studied for various medical applications, including antimicrobial and anticancer activities. These studies contribute to the understanding of its chemical properties and potential therapeutic uses (Yasser H. Zaki et al., 2018).
Antimicrobial Agents
Several studies have focused on the antimicrobial properties of derivatives of this compound. Novel syntheses techniques have been employed to create compounds with significant antimicrobial activity, highlighting the potential for developing new antibacterial and antifungal agents (M. R. Poor Heravi et al., 2020).
properties
IUPAC Name |
(3aR,5S,6S,7R,7aR)-5-(difluoromethyl)-2-(ethylamino)-5,6,7,7a-tetrahydro-3aH-pyrano[3,2-d][1,3]thiazole-6,7-diol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14F2N2O3S/c1-2-12-9-13-3-4(14)5(15)6(7(10)11)16-8(3)17-9/h3-8,14-15H,2H2,1H3,(H,12,13)/t3-,4-,5+,6+,8-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDQTXCHQKHIQMH-KYGLGHNPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC2C(C(C(OC2S1)C(F)F)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCNC1=N[C@@H]2[C@H]([C@@H]([C@H](O[C@@H]2S1)C(F)F)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14F2N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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